4-(2-methylbenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide

• IUPAC Name: 4-(2-methylbenzoyl)-N-(3-morpholin-4-ylpropyl)-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C20H25N3O3/c1-15-5-2-3-6-17(15)19(24)16-13-18(22-14-16)20(25)21-7-4-8-23-9-11-26-12-10-23/h2-3,5-6,13-14,22H,4,7-12H2,1H3,(H,21,25)
• InChI Key: QTCAKEIJWBPUJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)C2=CNC(=C2)C(=O)NCCCN3CCOCC3
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

4-(2-methylbenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a pyrrole derivative that has been synthesized through a variety of methods and has shown promising results in various scientific studies.

Scientific Research Applications

Synthesis and Potential PET Imaging Applications

The compound HG-10-102-01, related in structure to the compound of interest, was synthesized for potential use in PET imaging of LRRK2 enzyme activity in Parkinson's disease. The synthesis involved multiple steps, including O-[11C]methylation, yielding a product with high radiochemical purity and specific activity. This research demonstrates the compound's utility in neuroscientific research, particularly in the exploration of Parkinson's disease pathology (Wang et al., 2017).

Heterocyclic Compound Synthesis for Anti-inflammatory and Analgesic Applications

Novel heterocyclic compounds derived from visnaginone and khellinone, which share a similar structural motif to the compound , demonstrated significant anti-inflammatory and analgesic properties. These compounds inhibit cyclooxygenase enzymes (COX-1/COX-2) and show potential as new therapeutic agents (Abu‐Hashem et al., 2020).

Photophysical Characterization for Material Science Applications

The structural and photophysical properties of a compound structurally related to 4-(2-methylbenzoyl)-N-[3-(morpholin-4-yl)propyl]-1H-pyrrole-2-carboxamide, specifically designed for material science applications, were analyzed. The study provided insights into the compound's potential use in developing optical materials with specific light absorption and emission characteristics (Chin et al., 2010).

Antitumor Activities

Several studies have synthesized and evaluated the biological activity of compounds similar to the compound of interest, demonstrating significant antitumor activities. These compounds, synthesized via condensation reactions and characterized for their crystal structures, showed effective inhibition against various cancer cell lines, highlighting their potential in cancer research and therapy (Lu et al., 2017).

Chemical Structure and Reaction Studies for Organic Chemistry

Research into the reactions of benzothiophen dioxides with morpholine and other amines revealed insights into the synthesis of amides and enamines, contributing to the broader understanding of organic synthesis and reaction mechanisms. These studies provide foundational knowledge for designing novel compounds with specific chemical properties (Buggle et al., 1978).